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Compound of Interest

Compound Name: Octisalate

Cat. No.: B1662834 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical, immediate safety and logistical information for the handling of

Octisalate (also known as Ethylhexyl Salicylate). The following procedural guidance is

intended to ensure the safe operational use and disposal of this compound in a laboratory

setting, establishing a foundation of trust and safety in your research endeavors.

Physical and Chemical Properties of Octisalate
A comprehensive understanding of Octisalate's properties is fundamental to its safe handling.

The following table summarizes key quantitative data for easy reference.
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Property Value Reference

Molecular Formula C₁₅H₂₂O₃ [1]

Molecular Weight 250.33 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Slight, floral [1]

Density 1.011 - 1.016 g/cm³ at 25°C [3]

Boiling Point 189 °C (372 °F; 462 K) [4]

Melting Point < 25 °C (77 °F; 298 K) [4]

Flash Point 113°C / 235.4°F (Closed cup) [1]

Solubility
Insoluble in water. Soluble in

alcohol.
[5]

LogP (o/w) 6.089 (est) [5]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent direct contact

and ensure personal safety when handling Octisalate.
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PPE Category Specifications Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

Protects against splashes and

accidental eye contact.

Skin Protection

Wear impervious, flame-

resistant clothing. Handle with

chemical-resistant gloves

(inspect prior to use).

Prevents skin contact and

potential irritation.

Respiratory Protection

A laboratory fume hood or

other appropriate local exhaust

ventilation is required. If high

concentrations of mist or vapor

are generated, use an

approved/certified vapor

respirator.

Minimizes inhalation exposure.

Operational and Disposal Plans
Adherence to proper handling, storage, and disposal protocols is crucial for maintaining a safe

laboratory environment.

Handling and Storage
Handling: Avoid contact with skin and eyes.[6] Prevent the formation of dust and aerosols.[6]

Ensure adequate ventilation at all times. Wash hands thoroughly after handling.

Storage: Keep the container tightly closed in a dry and well-ventilated place.[6] Store at room

temperature in the original container.[1]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment.[6] Avoid breathing vapors, mist, or gas.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Containment and Cleaning: Absorb the spill with inert material (e.g., vermiculite, dry sand, or

earth) and place it in a suitable, closed container for disposal.[1]

Disposal
Product: Excess and expired materials should be offered to a licensed hazardous material

disposal company.[6] The product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[6]

Contaminated Packaging: Dispose of as unused product.[6]

It is imperative to ensure that all federal and local regulations regarding the disposal of this

material are followed.[6]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

If breathing is difficult, remove the person to

fresh air and keep at rest in a position

comfortable for breathing. Call a physician if

symptoms develop or persist.[6]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[6]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[6]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_s_03.pdf
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_s_03.pdf
https://m.youtube.com/watch?v=QoYfV9t5l2o
https://m.youtube.com/watch?v=QoYfV9t5l2o
https://m.youtube.com/watch?v=QoYfV9t5l2o
https://m.youtube.com/watch?v=QoYfV9t5l2o
https://m.youtube.com/watch?v=QoYfV9t5l2o
https://m.youtube.com/watch?v=QoYfV9t5l2o
https://m.youtube.com/watch?v=QoYfV9t5l2o
https://m.youtube.com/watch?v=QoYfV9t5l2o
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: In Vitro Skin Permeation
Study
To assess the dermal absorption of Octisalate, an in vitro skin permeation study using Franz

diffusion cells is a standard method. The following protocol provides a detailed methodology.

Objective: To quantify the permeation of Octisalate through an excised skin membrane over a

24-hour period.

Materials:

Franz diffusion cells

Excised human or porcine skin

Octisalate-containing formulation

Receptor solution (e.g., phosphate-buffered saline (PBS) with a solubilizing agent for

lipophilic compounds)

Water bath or temperature control system

Syringes and needles for sampling

High-performance liquid chromatography (HPLC) system for analysis

Procedure:

Membrane Preparation:

Thaw frozen excised skin at room temperature.

Cut the skin into sections large enough to fit the Franz diffusion cells.

If required, prepare epidermal membranes by heat separation (immersing the skin in water

at 60°C for 1-2 minutes and gently peeling the epidermis from the dermis).

Precondition the skin membrane in the receptor solution to ensure hydration.[6]
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Franz Diffusion Cell Assembly:

Degas the receptor solution to prevent air bubble formation.[6]

Fill the receptor chamber of the Franz diffusion cell with the receptor solution, ensuring

there are no trapped air bubbles.[6]

Securely clamp the prepared skin membrane between the donor and receptor chambers,

with the stratum corneum facing the donor chamber.[6]

Dosing and Temperature Control:

Accurately weigh and apply a finite dose (e.g., 5-10 mg/cm²) of the Octisalate formulation

evenly onto the surface of the skin in the donor chamber.

Cover the donor chamber to minimize evaporation.[6]

Place the assembled Franz diffusion cells in a water bath set to maintain the skin surface

temperature at 32°C.[6]

Sampling:

At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an

aliquot of the receptor solution from the sampling arm.[6]

Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution to

maintain sink conditions.[6]

Sample Analysis:

At the end of the experiment (24 hours), dismantle the cells.

Analyze the concentration of Octisalate in the collected receptor solution samples using a

validated HPLC method.

The amount of Octisalate permeated per unit area is calculated and plotted against time.

Visual Workflow for Safe Handling of Octisalate
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The following diagram illustrates the key procedural steps for the safe handling of Octisalate
from receipt to disposal.

Receipt and Storage

Handling and Use

Waste Management and Disposal Emergency Procedures

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare for Use

Prepare Work Area
(Fume Hood)

Handle Octisalate

Collect Waste in Labeled, Sealed Container

Generate Waste

Accidental Spill Personal Exposure

Dispose via Licensed Hazardous Waste Contractor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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